Cas no 366-69-8 (4-fluoro-n-(4-fluorophenyl)benzamide)

• Product Name: 4-fluoro-n-(4-fluorophenyl)benzamide
• CAS No: 366-69-8
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• CID: 1478546
• PubChem ID: 531953
• Update Time: 2025-04-21

4-fluoro-n-(4-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-(4-fluorophenyl)benzamide
• PC9850
• 4-fluoro-benzoic acid-(4-fluoro-anilide)
• SureCN210873
• AC1MC5LL
• 4-fluorobenzoic acid t-butyl ester
• t-Butyl 4-fluorobenzoate
• SBB092009
• CTK5A8646
• tert-butyl-4-fluorobenzoate
• 4-Fluor-benzoesaeure-(4-fluor-anilid)
• 4-fluorobenzoic acid tert-butyl ester
• 4-fluoro-benzoic acid tert-butyl ester
• tert-butyl p-fluorobenzoate
• 2-methyl-2-propyl p-fluorobenzoate
• DTXSID701289244
• 4-Fluoro-N-(4-fluoro-phenyl)-benzamide
• Benzamide, N-(4-fluorophenyl)-4-fluoro-
• AKOS000494836
• STK126109
• SCHEMBL10684470
• 366-69-8
• SDQOPRDHXLLYOF-UHFFFAOYSA-N
• MFCD00446362
• CS-0332576
• 4-fluoro-n-(4-fluorophenyl)benzamide

• Inchi： 1S/C13H9F2NO/c14-10-3-1-9(2-4-10)13(17)16-12-7-5-11(15)6-8-12/h1-8H,(H,16,17)
• InChI Key： SDQOPRDHXLLYOF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 233.06527
• Monoisotopic Mass: 233.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1